Cas no 1337672-58-8 (3-(2-bromo-3-fluorophenyl)methylpiperidine)

• Product Name: 3-(2-bromo-3-fluorophenyl)methylpiperidine
• CAS No: 1337672-58-8
• MF: C₁₂H₁₅BrFN
• MW: 272.156605958939
• CID: 5759921
• PubChem ID: 81513734
• Update Time: 2023-12-26

3-(2-bromo-3-fluorophenyl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• AKOS020092248
• 1337672-58-8
• EN300-1915210
• 3-[(2-bromo-3-fluorophenyl)methyl]piperidine
• 3-(2-bromo-3-fluorophenyl)methylpiperidine

• Inchi： 1S/C12H15BrFN/c13-12-10(4-1-5-11(12)14)7-9-3-2-6-15-8-9/h1,4-5,9,15H,2-3,6-8H2
• InChI Key： HICFCPCNMIZDBF-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1CC1CNCCC1)F

Computed Properties

• Exact Mass: 271.03719g/mol
• Monoisotopic Mass: 271.03719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines 3-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 3-benzylpiperidines